Cas no 1333618-35-1 (N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide)

• Product Name: N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide
• CAS No: 1333618-35-1
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5776688
• PubChem ID: 53608550
• Update Time: 2025-06-08

N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-3-(3-cyclopentyloxyphenyl)propanamide
• Z1080095994
• N-(cyanomethyl)-3-[3-(cyclopentyloxy)phenyl]propanamide
• EN300-26684214
• 1333618-35-1
• AKOS033025153
• N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide

• Inchi： 1S/C16H20N2O2/c17-10-11-18-16(19)9-8-13-4-3-7-15(12-13)20-14-5-1-2-6-14/h3-4,7,12,14H,1-2,5-6,8-9,11H2,(H,18,19)
• InChI Key： HJZJHDDIBZIUGX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CCC(NCC#N)=O)C=1)C1CCCC1

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide

Introduction to N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide (CAS No. 1333618-35-1)

N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1333618-35-1, has garnered attention due to its unique structural properties and potential biological activities. The presence of both cyanomethyl and cyclopentyloxy functional groups makes this molecule a promising candidate for further investigation in drug design and molecular interactions.

The compound's structure consists of a phenyl ring substituted with a propanamide group, where the amide is further modified by a cyanomethyl side chain. This configuration allows for diverse interactions with biological targets, making it a valuable scaffold for medicinal chemists. The cyclopentyloxy moiety adds another layer of complexity, influencing both the solubility and metabolic stability of the molecule. Such features are crucial in the development of novel therapeutic agents that require precise targeting and minimal side effects.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to play a significant role in the pathogenesis of these conditions.

The synthesis of N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide involves multi-step organic reactions, including nucleophilic substitution, condensation, and functional group transformations. The precise control of reaction conditions is essential to achieve high yields and purity, which are critical for subsequent biological evaluations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core efficiently.

The pharmacological profile of N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide has been explored through in vitro and in vivo studies. These investigations have highlighted its potential as a lead compound for further optimization. For instance, cell-based assays have demonstrated its ability to reduce pro-inflammatory cytokine production, suggesting its therapeutic relevance in conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, animal models have shown promising results in terms of pain relief and anti-tumor effects.

The compound's interaction with biological targets is mediated by its specific functional groups. The cyanomethyl group can participate in hydrogen bonding or form coordinate covalent bonds with metal ions, which are often present in enzyme active sites. On the other hand, the cyclopentyloxy group enhances lipophilicity, facilitating better membrane penetration and target binding. This dual functionality makes N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide a versatile molecule that can be tailored for various therapeutic applications.

In conclusion, N-(cyanomethyl)-3-3-(cyclopentyloxy)phenylpropanamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutics. Further research is warranted to fully elucidate its mechanism of action and explore its potential in clinical settings. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatment strategies.